2-(tert-Butyldimethylsilyl)-1-methyl-1H-imidazole
Overview
Description
2-(tert-Butyldimethylsilyl)-1-methylimidazole is a substituted imidazole that contains a tert-butyldimethylsilyl group (TBDMS) at C2 position.
Scientific Research Applications
Reactivity with Organolithium Reagents : A study by Gimisis et al. (2003) explored the reactivity of O-tert-Butyldimethylsilylimidazolyl aminals, which form from aldehydes, with organolithium reagents. This reaction mechanism involves the formation of a 2-imidazolyl anion, exemplified by the isolation of 2-TBDMS-imidazole. This discovery allows for tuning the reactivity of these aldehyde derivatives (Gimisis, Arsenyan, Georganakis, & Leondiadis, 2003).
Protection of Phenols : Bastos et al. (2005) described a procedure for protecting phenols with tert-butyldimethylsilyl chloride using imidazole as a catalyst. This method is efficient for silylating various phenolic compounds under solvent-free conditions, which aligns with goals for reducing residues in organic synthesis (Bastos, Ciscato, & Baader, 2005).
Synthesis of Imidazolecarboxaldehydes : Kim et al. (1995) synthesized 1-(dimethylsulfamoyl)-2-imidazolecarboxaldehyde and its derivatives, including 1-(dimethylsulfamoyl)-2-(tert-butyldimethylsilyl)imidazole. These compounds are relevant in the context of imidazole chemistry and its applications (Kim, Abdelaal, Bauer, & Heimer, 1995).
Functionalization of Cellulose : Heinze et al. (2008) reported on the functionalization pattern of tert-butyldimethylsilyl cellulose. This study is important for understanding how cellulose derivatives can be modified for various applications, including in material science and biochemistry (Heinze, Pfeifer, & Petzold, 2008).
Deprotection and Functionalisation of Imidazole Derivatives : Torregrosa et al. (2007) investigated the isoprene-catalysed lithiation of various 1-substituted imidazoles, including tert-butyldimethylsilyl derivatives. This process leads to the cleavage of the protecting group, producing 1H-imidazole, and is relevant in synthetic chemistry (Torregrosa, Pastor, & Yus, 2007).
Mechanism of Action
Target of Action
It is known that this compound belongs to the class of organosilicon compounds, specifically silyl ethers . Silyl ethers are commonly used as protecting groups in organic synthesis, particularly for alcohols .
Mode of Action
The compound acts as a silylating agent, reacting with alcohols in the presence of a base to form tert-butyldimethylsilyl ethers . The reaction proceeds via the formation of a very reactive silylating agent, N-tert-butyldimethylsilylimidazole . This reaction is catalyzed by dimethylformamide (DMF) .
Biochemical Pathways
The formation of silyl ethers can influence various biochemical pathways by protecting sensitive functional groups during chemical reactions .
Pharmacokinetics
As an organosilicon compound, it is likely to have low solubility in water and high solubility in organic solvents . This could potentially affect its bioavailability.
Result of Action
The primary result of the action of this compound is the formation of tert-butyldimethylsilyl ethers from alcohols . These ethers are more hydrolytically stable than their corresponding alcohols, which can be beneficial in various chemical reactions .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of water can lead to the hydrolysis of the silyl ether, regenerating the alcohol . Additionally, the reaction is catalyzed by DMF, suggesting that the presence of this solvent can enhance the compound’s efficacy .
Properties
IUPAC Name |
tert-butyl-dimethyl-(1-methylimidazol-2-yl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2Si/c1-10(2,3)13(5,6)9-11-7-8-12(9)4/h7-8H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXALJDVEKIUPAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)C1=NC=CN1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60404121 | |
Record name | 2-(tert-Butyldimethylsilyl)-1-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
160425-48-9 | |
Record name | 2-(tert-Butyldimethylsilyl)-1-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(tert-Butyldimethylsilyl)-1-methyl-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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